1-Bromo-3-chloro-5-(2-fluoroethoxy)benzene

• IUPAC Name: 1-bromo-3-chloro-5-(2-fluoroethoxy)benzene
• InChI: InChI=1S/C8H7BrClFO/c9-6-3-7(10)5-8(4-6)12-2-1-11/h3-5H,1-2H2
• InChI Key: NXLCIPPCSIVPPX-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1Cl)Br)OCCF
• Molecular Formula: C8H7BrClFO
• Molecular Weight: 253.49 g/mol

Description

Molecular Structure Analysis

The molecule contains a benzene ring, which is planar and has a delocalized π electron system. The bromo, chloro, and fluoroethoxy substituents are likely to be in the plane of the ring. The electronegativity of the halogens could cause a dipole moment in their respective bonds.

Chemical Reactions Analysis

As an aromatic halide, this compound could undergo electrophilic aromatic substitution reactions. The presence of the electron-withdrawing halogens could make the benzene ring less reactive towards electrophilic attack compared to benzene itself.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the halogens and the ether group. For example, the halogens could increase the density and boiling point compared to benzene.

Scientific Research Applications

Protonation Studies

• Protonation in HF-SbF5 : Halogen-containing benzenes, including structures similar to 1-Bromo-3-chloro-5-(2-fluoroethoxy)benzene, form stable benzenium ions in HF-SbF5, with their structures determined via PMR spectra. This study provides insight into the protonation patterns of halogen-substituted benzenes (Brouwer, 2010).

Synthesis and Biological Activity

• Antagonist Benzamide Derivatives : A study on the synthesis and characterization of non-peptide small molecular antagonist benzamide derivatives utilized a compound structurally related to 1-Bromo-3-chloro-5-(2-fluoroethoxy)benzene. These compounds showed potential biological activity (Bi, 2015).
• Antimicrobial Agents : Compounds similar to 1-Bromo-3-chloro-5-(2-fluoroethoxy)benzene, carrying halogen groups, demonstrated potent antimicrobial activity against various bacteria and fungi (Liaras et al., 2011).

Radiosynthesis and Labeling Agents

• Radiosynthesis for Medical Imaging : Research involving the synthesis of halomethyl-fluoromethyl-benzenes, related to 1-Bromo-3-chloro-5-(2-fluoroethoxy)benzene, focused on developing new bifunctional labeling agents potentially useful in medical imaging (Namolingam et al., 2001).

Epoxidation and Isomerization

• Properties of Epoxides : A study explored the epoxidation of polyfluoro-3-chloro(bromo)-1-butenes, closely related to 1-Bromo-3-chloro-5-(2-fluoroethoxy)benzene, and the subsequent isomerization into carbonyl compounds. This research contributes to the understanding of reactions involving halogenated compounds (Zapevalov et al., 2004).

Crystal Structure Analysis

• Crystal Structure of Analogues : Research on 1-Chloro-4-[2-(4-chlorophenyl)ethyl]benzene and its bromo analogue, structurally similar to 1-Bromo-3-chloro-5-(2-fluoroethoxy)benzene, focused on their crystal structures and provided insights into molecular configurations (Jotani et al., 2019).

Mechanism of Action

The mechanism of action of this compound would depend on its application. As a general rule, halogenated aromatic compounds can participate in a variety of chemical reactions, including electrophilic aromatic substitution.

Safety and Hazards

Like many halogenated organic compounds, this compound could potentially be hazardous. It’s important to handle it with appropriate safety precautions to avoid exposure.